![molecular formula C7H15N5 B13779553 Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine CAS No. 75431-03-7](/img/structure/B13779553.png)
Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine
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Overview
Description
Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine is a chemical compound characterized by the presence of an isopropyl group attached to a tetrazole ring
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine typically involves the reaction of isopropylamine with a tetrazole derivative under controlled conditions. The reaction is usually carried out in the presence of a suitable solvent and a catalyst to facilitate the formation of the desired product. The reaction conditions, such as temperature and pressure, are optimized to achieve high yield and purity.
Industrial Production Methods
In an industrial setting, the production of this compound may involve large-scale synthesis using continuous flow reactors. These reactors allow for precise control of reaction parameters and efficient production of the compound. The use of advanced purification techniques, such as chromatography, ensures the removal of impurities and the isolation of the pure product.
Chemical Reactions Analysis
Types of Reactions
Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding oxides.
Reduction: Reduction reactions can convert the compound into its reduced forms.
Substitution: The tetrazole ring can undergo substitution reactions with various reagents.
Common Reagents and Conditions
Common reagents used in the reactions of this compound include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions, such as temperature, solvent, and pH, are carefully controlled to achieve the desired outcomes.
Major Products Formed
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted tetrazole derivatives.
Scientific Research Applications
Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine has several scientific research applications, including:
Chemistry: Used as a building block in the synthesis of more complex molecules.
Biology: Investigated for its potential biological activities and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties and as a precursor in drug development.
Industry: Utilized in the production of specialty chemicals and materials.
Comparison with Similar Compounds
Similar Compounds
- 1-{[(1-Isopropyl-1H-tetrazol-5-yl)sulfanyl]acetyl}-2-imidazolidinone
- 4-(1-isopropyl-1H-tetrazol-5-yl)piperidine
- 1-[(S)-(1-Isopropyl-1H-tetrazol-5-yl)(4-methoxyphenyl)methyl]-4-(4-methoxyphenyl)piperazine
Uniqueness
Isopropyl-(1-isopropyl-1H-tetrazol-5-YL)-amine is unique due to its specific structural configuration and the presence of the isopropyl group attached to the tetrazole ring. This structural feature imparts distinct chemical and biological properties, making it valuable for various applications.
Properties
75431-03-7 | |
Molecular Formula |
C7H15N5 |
Molecular Weight |
169.23 g/mol |
IUPAC Name |
N,1-di(propan-2-yl)tetrazol-5-amine |
InChI |
InChI=1S/C7H15N5/c1-5(2)8-7-9-10-11-12(7)6(3)4/h5-6H,1-4H3,(H,8,9,11) |
InChI Key |
SEEYKRBPNAQFJD-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)NC1=NN=NN1C(C)C |
Origin of Product |
United States |
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